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Abstract

Lincomycin hydrochloride, a lincosamide antibiotic derived from the bacterium Streptomyces
lincolnensis, is a critical tool in combating infections caused by Gram-positive and anaerobic
bacteria. This technical guide provides an in-depth analysis of the molecular and physical
properties of lincomycin hydrochloride, detailed experimental protocols for its characterization,
and a visualization of its mechanism of action. The information presented herein is intended to
support researchers, scientists, and professionals in the fields of drug development and
antimicrobial research.

Physicochemical Properties

Lincomycin hydrochloride is commercially available in two primary forms: anhydrous and
monohydrate. The monohydrate form is a white or nearly white crystalline powder and is the
preferred form for many pharmaceutical preparations due to its stability in the dry state.[1] It is
highly soluble in water and methanol.[1]

Molecular Formula and Weight

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15981968#bc-rfq
https://www.benchchem.com/pdf/Lincomycin_Hydrochloride_Monohydrate_A_Technical_Guide_to_Physical_Properties_and_Formulation.pdf
https://www.benchchem.com/pdf/Lincomycin_Hydrochloride_Monohydrate_A_Technical_Guide_to_Physical_Properties_and_Formulation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15981968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

The fundamental molecular characteristics of both the anhydrous and monohydrate forms of
lincomycin hydrochloride are summarized below.

Lincomycin Hydrochloride  Lincomycin Hydrochloride

Property

(Anhydrous) (Monohydrate)
Molecular Formula C18H35CIN206S C18H37CIN207S
Molecular Weight 443.0 g/mol 461.01 g/mol

Physicochemical Data

A comprehensive summary of the key physicochemical properties of lincomycin hydrochloride
monohydrate is presented in the following table.

Property Value

Physical State Solid, crystalline powder

Color White to almost white

Melting Point 151 -158 °C

Specific Optical Rotation +134° to +139° (c=1, H20)

pKa 7.6

Solubility Very soluble in water; Soluble in DMSO

Mechanism of Action

Lincomycin hydrochloride exerts its bacteriostatic or bactericidal effect by inhibiting bacterial
protein synthesis.[1] This is achieved through its specific binding to the 50S ribosomal subunit
of the bacterial ribosome, thereby interfering with the peptidyl transferase reaction and
preventing the elongation of the polypeptide chain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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